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Compound of Interest

Compound Name: 4'-Benzyloxyphenyl acetylene

Cat. No.: B1270420 Get Quote

Essential Safety and Handling Guide for 4'-
Benzyloxyphenyl Acetylene
This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 4'-Benzyloxyphenyl acetylene.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

compliant laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
4'-Benzyloxyphenyl acetylene is classified as a hazardous substance that requires careful

handling. According to its Safety Data Sheet (SDS), it can cause skin irritation, serious eye

irritation, and may cause respiratory irritation[1].

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A comprehensive PPE strategy is mandatory when handling this compound. The following table

outlines the required PPE.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation[1][2].

Eye/Face Protection

ANSI Z87.1-compliant safety

goggles. A face shield should

be used with goggles when

there is a significant risk of

splashing[2][3].

Protects eyes from splashes

and airborne particles[1].

Body Protection
A lab coat or chemical-

resistant coverall.

Protects against skin exposure

from splashes or spills[1][4].

Respiratory Protection

A NIOSH-approved respirator

is required if handling the solid

form outside of a fume hood or

if dust and aerosols may be

generated[1][5].

Prevents inhalation and

respiratory irritation[1].

Quantitative Data and Physical Properties
A summary of the key physical and chemical properties of 4'-Benzyloxyphenyl acetylene is

provided below for easy reference.
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Property Value Source

Molecular Formula C₁₅H₁₂O [6][7][8]

Molecular Weight 208.26 g/mol [6][7][8]

Melting Point 260 °C [7]

Boiling Point 328.5 ± 25.0 °C (Predicted) [7]

Storage

Sealed in a dry, well-ventilated

place at 2-8°C. May require

storage under nitrogen[1][8][9].

Operational Plan: Safe Handling Protocol
All handling of 4'-Benzyloxyphenyl acetylene must be conducted in a designated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

Experimental Protocol for Handling:

Preparation:

Before beginning work, thoroughly review the Safety Data Sheet (SDS) for 4'-
Benzyloxyphenyl acetylene.

Ensure that an eyewash station and safety shower are readily accessible[2].

Don all required personal protective equipment as outlined in the PPE table above.

Handling:

Conduct all manipulations of the compound within a chemical fume hood to control

exposure[1].

Avoid breathing any dust, fumes, or vapors that may be generated[1][2].

Avoid direct contact with skin and eyes[2].

Keep the container tightly closed when not in use[1].
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Store away from incompatible materials such as strong oxidizing agents and strong

bases[2].

Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water[1][2].

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and properly dispose of contaminated PPE. Contaminated clothing should be

taken off and washed before reuse[1].

First-Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

persists, seek medical attention. Remove and launder contaminated clothing before reuse[1]

[2].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing. If eye irritation persists, get medical advice/attention[1]

[2].

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical help[1].

If Swallowed: Rinse mouth with water and get medical attention[2].

Disposal Plan
The disposal of 4'-Benzyloxyphenyl acetylene and its contaminated waste must be handled

responsibly to prevent environmental contamination.

Step-by-Step Disposal Protocol:

Waste Collection:
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Collect all waste materials containing 4'-Benzyloxyphenyl acetylene, including unused

product, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a

designated and clearly labeled hazardous waste container[10].

The container must be kept tightly closed[1].

Waste Segregation:

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Disposal Procedure:

Discharge of this chemical into sewer systems or the environment is strictly prohibited[10].

All waste must be disposed of through a licensed chemical waste disposal facility[1][2][10].

Contact your institution's EHS office to arrange for pickup and disposal.

Empty containers should be triple-rinsed (or the equivalent). The rinsate should be

collected as hazardous waste. After rinsing, the container can be punctured to render it

unusable and disposed of according to institutional guidelines[10].

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 4'-
Benzyloxyphenyl acetylene.
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Caption: Workflow for handling 4'-Benzyloxyphenyl acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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